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Compound of Interest

Compound Name: Ethyl hydrogen glutarate

Cat. No.: B086017 Get Quote

An Objective Comparison of Ethyl and Methyl Hydrogen Glutarate for Researchers

In the realm of organic synthesis and drug development, the selection of appropriate

intermediates is paramount to achieving desired outcomes. Monoesters of dicarboxylic acids,

such as ethyl hydrogen glutarate and methyl hydrogen glutarate, serve as critical building

blocks in the synthesis of a wide array of molecules, including pharmaceuticals, agrochemicals,

and polymers.[1][2] This guide provides a detailed comparative analysis of these two key

compounds, supported by their physicochemical properties, synthesis protocols, and potential

applications.

Physicochemical Properties: A Head-to-Head
Comparison
The fundamental physical and chemical characteristics of a compound dictate its behavior in

reactions and its suitability for specific applications. While both are monoesters of glutaric acid,

the difference in their ester group—ethyl versus methyl—leads to variations in their properties.
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Property Ethyl Hydrogen Glutarate Methyl Hydrogen Glutarate

Molecular Formula C₇H₁₂O₄[3][4] C₆H₁₀O₄[2][5]

Molecular Weight 160.17 g/mol [3][4][6] 146.14 g/mol [2][5][7]

Appearance
Clear colorless to pale yellow

liquid[4][8]

Clear light yellow liquid[1][9] or

white crystalline powder[1]

Melting Point -30°C[8]; 7-8°C[6]
150 - 151 °C (Experimental

value from HMDB)[7][10]

Boiling Point
246-247°C[8]; 150°C at 15

Torr[6]

150-151°C at 10 mmHg[1][2]

[5]

Density
1.20 g/cm³[8]; 1.1242 g/cm³ at

13.5°C[6]
1.169 g/mL at 25°C[2][5]

Refractive Index (n20/D) 1.445[6] 1.438[2][5]

Solubility
Soluble in ethanol and ether;

slightly soluble in water[8]

Slightly soluble in water,

chloroform, and methanol[2][9]

CAS Number 1070-62-8[3][6][8] 1501-27-5[1][2][5]

Synthesis and Experimental Protocols
The primary methods for synthesizing these monoesters involve either the partial hydrolysis of

the corresponding diester or the direct reaction of glutaric anhydride with the appropriate

alcohol. The choice of method often depends on the availability of starting materials and the

desired scale of the reaction.

Experimental Protocol 1: Synthesis of Methyl Hydrogen
Glutarate
This protocol is based on the selective hydrolysis of a diester, a common and effective method

for producing the monoester.

Objective: To synthesize methyl hydrogen glutarate by partial hydrolysis of dimethyl glutarate.

Materials:
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Dimethyl glutarate

Potassium hydroxide (KOH)

Methanol (MeOH)

Diethyl ether (Et₂O)

Water (H₂O)

Concentrated Hydrochloric Acid (HCl)

Anhydrous magnesium sulfate (MgSO₄)

Saturated brine solution

Procedure:

A solution of potassium hydroxide (e.g., 5.87 g, 104.65 mmol) in methanol (150 mL) is

prepared.[9]

Dimethyl glutarate (e.g., 13.15 g, 90 mmol) is added to the KOH solution.[9]

The reaction mixture is stirred at room temperature for approximately 4 hours.[9]

Upon reaction completion, the methanol is removed under reduced pressure.[9]

The residue is partitioned between diethyl ether (100 mL) and water (200 mL).[9]

The aqueous layer is separated and acidified to a pH of 3 using concentrated HCl.[9]

The acidified aqueous layer is then extracted three times with diethyl ether (100 mL

portions).[9]

The combined organic extracts are washed with saturated brine solution and dried over

anhydrous magnesium sulfate.[9]

The solvent is evaporated under reduced pressure to yield the crude product.[9]
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The final product can be purified by silica gel column chromatography to obtain pure methyl
hydrogen glutarate as a colorless oil.[9]

Reactants

Process Product

Dimethyl Glutarate

Stir at RT
(4 hours)

KOH in Methanol

Evaporate Methanol Partition
(Ether/Water)

Acidify Aqueous Layer
(HCl to pH 3) Extract with Ether Dry with MgSO4 Evaporate Solvent Purify

(Chromatography)
Methyl Hydrogen

Glutarate

Reactants

Process Product

Glutaric Anhydride

Heat to RefluxEthanol (excess)

Acid Catalyst
(optional)

Evaporate Excess
Ethanol

Wash with NaHCO3
and Brine Dry with Na2SO4 Evaporate Solvent Purify

(Vacuum Distillation)
Ethyl Hydrogen

Glutarate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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